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Compound of Interest

Compound Name: Barium thiosulfate

Cat. No.: B1580492

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the core physical properties of barium
thiosulfate (BaS:0:s3). It is intended to serve as a technical resource, consolidating key data
and methodologies relevant to the study and application of this inorganic compound.

Core Physical and Chemical Properties

Barium thiosulfate is an inorganic compound with the chemical formula BaS20s.[1][2][3][4] It
typically presents as a white, crystalline powder or colorless solid.[5][6][7][8] The compound is
of interest in various fields, including analytical chemistry and the manufacturing of explosives
and luminous paints.[1][8][9] Under standard crystallization conditions from agueous solutions,
it predominantly exists as a monohydrate (BaS203-H20).[1][9]

The fundamental physical properties of barium thiosulfate are summarized in the table below.
Data has been compiled from various sources, and values may represent the anhydrous or,
more commonly, the monohydrate form as noted.
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Property Value Notes Citations
Molecular Formula BaS:z20s Anhydrous [2][4][10]
Molecular Weight ~249.46 g/mol Anhydrous [L][4][5][10][11][12]
Monohydrate
~267.47 g/mol [13]
(BaSz203-H20)
White crystalline
Appearance [51618]e114]
powder
Density 3.45 g/lcm?3 [5][14][15]
3.5 g/cm3 Monohydrate at 18°C [7]
] ] See Section 3 for
Melting Point Decomposes ,
details
Anhydrous
Decomposition Temp. ~220-228°C decomposes ~220°C; [5][8][16]

Monohydrate ~228°C

Solubility in Water Very slightly soluble [9][10][14]
0.25¢g /100 mL at 15°C (11181191
0.21g/100g at 18.5°C [16]
Solubility in Other )

Insoluble in ethanol [5181[91[15]
Solvents
Solubility Product

pKsp: 4.79 [51[15]

(Ksp)

Crystal Structure

The structural arrangement of atoms in solid-state barium thiosulfate has been elucidated

primarily through crystallographic investigations of its monohydrate form, BaS203-H20.

e Crystal System: Orthorhombic[1]

e Space Group: Pnma][1]
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Single-crystal X-ray diffraction (SC-XRD) analysis has been the definitive technique for
determining this three-dimensional structure.[1][17] The Pnma space group indicates a specific
set of symmetry operations that define the arrangement of the barium ions, thiosulfate ions,
and water molecules within the crystal lattice.

Thermal Stability and Decomposition

Barium thiosulfate is thermally unstable and decomposes upon heating. The monohydrate
first undergoes dehydration before the decomposition of the anhydrous salt.

o Dehydration: The water of hydration is lost at approximately 110°C.[8][9]

o Decomposition: The anhydrous form decomposes at around 220-228°C.[5][8][9] The
decomposition reaction yields barium sulfate (BaSOa), elemental sulfur (S), and sulfur
dioxide (SO2).[8][9]

Thermal analysis methods such as Thermogravimetric Analysis (TGA) and Differential
Scanning Calorimetry (DSC) are essential for mapping these thermal events as a function of
temperature.[17]

Experimental Methodologies

This section details the protocols for the synthesis and characterization of barium thiosulfate.

The most common laboratory synthesis relies on a precipitation (or metathesis) reaction driven
by the low solubility of barium thiosulfate monohydrate.[1][17]

o Reactant Preparation: Prepare separate aqueous solutions of a soluble barium salt and a
soluble thiosulfate salt. A typical procedure involves dissolving 35 g of barium chloride
dihydrate (BaClz-2H20) in 100 mL of distilled water.[18]

» Precipitation: To the barium chloride solution, add 35.5 g of solid sodium thiosulfate
pentahydrate (Na2S203-5H20).[18] Stir the mixture continuously until the sodium thiosulfate
has completely dissolved. The formation of a white, crystalline precipitate of barium
thiosulfate monohydrate will occur.[1][17][18]

« |solation: Filter the precipitate from the solution using suction filtration.[18]
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» Washing: To remove soluble impurities, wash the collected solid (filter cake) with several
portions of ice-cold water, followed by a similar wash with 95% ethanol.[18]

e Drying: Dry the final product in air at a low temperature (e.g., 40°C) to prevent premature
decomposition.[8][9] The yield for this method is typically high, around 95%.[18]

» Single-Crystal X-ray Diffraction (SC-XRD): To determine the precise crystal structure, a
suitable single crystal of BaS203-H20 is grown and mounted on a goniometer. The crystal is
irradiated with a monochromatic X-ray beam, and the resulting diffraction pattern is collected
by a detector. Analysis of the positions and intensities of the diffracted beams allows for the
determination of the unit cell dimensions, space group, and atomic positions within the
crystal lattice.[17]

e Thermal Analysis (TGA/DSC): To investigate thermal stability, a small, precisely weighed
sample of barium thiosulfate monohydrate is placed in a crucible within a
thermogravimetric analyzer or differential scanning calorimeter. The sample is heated at a
controlled rate in an inert atmosphere (e.g., nitrogen). TGA measures the change in mass as
a function of temperature, revealing the dehydration and decomposition steps. DSC
measures the heat flow into or out of the sample relative to a reference, identifying the
temperatures of endothermic (e.g., dehydration, decomposition) or exothermic events.[17]

Visualization of Property Relationships

The following diagram illustrates the logical connections between the fundamental and derived
physical properties of barium thiosulfate.
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Barium Thiosulfate

Core Identity

Physical Properties
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White Crystalline Powder ~3.45 g/cm?3 Orthorhombic, Pnma ~0.25 g/100 mL Decomposes at ~220°C
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Microscopic
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Physical property relationships of Barium Thiosulfate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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